Cas no 1361610-60-7 (3,6-Bis(trifluoromethyl)-2-(3,4,5-trichlorophenyl)pyridine)

• Product Name: 3,6-Bis(trifluoromethyl)-2-(3,4,5-trichlorophenyl)pyridine
• CAS No: 1361610-60-7
• MF: C₁₃H₄Cl₃F₆N
• MW: 394.52698135376
• CID: 4968160
• Update Time: 2025-06-20

3,6-Bis(trifluoromethyl)-2-(3,4,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3,6-Bis(trifluoromethyl)-2-(3,4,5-trichlorophenyl)pyridine

• Inchi： 1S/C13H4Cl3F6N/c14-7-3-5(4-8(15)10(7)16)11-6(12(17,18)19)1-2-9(23-11)13(20,21)22/h1-4H
• InChI Key： VACJBFPKFMSODS-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C(C(F)(F)F)=CC=C(C(F)(F)F)N=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 404
• XLogP3: 6.2
• Topological Polar Surface Area: 12.9

Additional information on 3,6-Bis(trifluoromethyl)-2-(3,4,5-trichlorophenyl)pyridine

Introduction to 3,6-Bis(trifluoromethyl)-2-(3,4,5-trichlorophenyl)pyridine (CAS No. 1361610-60-7) in Modern Chemical Research

3,6-Bis(trifluoromethyl)-2-(3,4,5-trichlorophenyl)pyridine, identified by the CAS number 1361610-60-7, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by its nitrogen-containing ring system. The presence of multiple fluorine and chlorine substituents imparts unique electronic and steric properties, making it a valuable scaffold for developing novel bioactive molecules.

The structural motif of 3,6-Bis(trifluoromethyl)-2-(3,4,5-trichlorophenyl)pyridine consists of a central pyridine ring substituted with two trifluoromethyl groups at the 3 and 6 positions, and an aromatic ring at the 2 position that is further functionalized with three chlorine atoms. This specific arrangement of electronegative atoms enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design. The trifluoromethyl group, in particular, is well-known for its ability to modulate pharmacokinetic properties such as solubility and half-life.

In recent years, this compound has been explored as a key intermediate in the synthesis of various pharmacologically relevant molecules. Its dual functionality allows for further derivatization, enabling researchers to tailor its properties for specific applications. For instance, the combination of electron-withdrawing fluorine and chlorine substituents can influence the compound's reactivity and binding affinity to biological targets.

One of the most compelling aspects of 3,6-Bis(trifluoromethyl)-2-(3,4,5-trichlorophenyl)pyridine is its potential in medicinal chemistry. Researchers have leveraged its structural features to develop novel compounds with therapeutic potential. Studies have demonstrated its utility in designing molecules that interact with enzymes and receptors involved in inflammation and cancer pathways. The electron-deficient nature of the pyridine ring, coupled with the strong electron-withdrawing effects of the substituents, makes it an attractive scaffold for creating high-affinity ligands.

The agrochemical industry has also shown interest in this compound due to its structural similarity to known bioactive agents that exhibit herbicidal or pesticidal properties. The presence of multiple halogen atoms enhances its interaction with biological targets in plants and pests, making it a promising candidate for developing next-generation crop protection agents.

Recent advancements in computational chemistry have further highlighted the significance of 3,6-Bis(trifluoromethyl)-2-(3,4,5-trichlorophenyl)pyridine. Molecular modeling studies have revealed that this compound can be engineered to optimize binding interactions with specific biological targets. For example, computational screening has identified derivatives of this scaffold that exhibit enhanced binding affinity to certain kinases and transcription factors. These findings underscore the compound's potential as a lead molecule in drug discovery programs.

The synthesis of 3,6-Bis(trifluoromethyl)-2-(3,4,5-trichlorophenyl)pyridine presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in improving both yield and purity. Advances in catalytic processes and green chemistry principles have enabled more efficient production routes without compromising environmental sustainability.

In conclusion,3,6-Bis(trifluoromethyl)-2-(3,4,5-trichlorophenyl)pyridine (CAS No. 1361610-60-7) represents a fascinating example of how structural complexity can be harnessed for pharmaceutical and agrochemical applications. Its unique combination of substituents makes it a versatile building block for developing novel bioactive molecules with significant therapeutic potential. As research continues to uncover new applications for this compound,it is likely to remain at the forefront of chemical innovation in the coming years.